Cas no 922001-45-4 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluorobenzamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluorobenzamide
• CAS No: 922001-45-4
• MF: C₁₈H₁₇FN₂O₃
• MW: 328.337588071823
• CID: 5981602
• PubChem ID: 18571577
• Update Time: 2025-06-14

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluorobenzamide
• Benzamide, N-(4-ethyl-2,3,4,5-tetrahydro-5-oxo-1,4-benzoxazepin-7-yl)-3-fluoro-
• AKOS024635440
• 922001-45-4
• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-3-fluorobenzamide
• F2276-0153
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3-fluorobenzamide

• Inchi： 1S/C18H17FN2O3/c1-2-21-8-9-24-16-7-6-14(11-15(16)18(21)23)20-17(22)12-4-3-5-13(19)10-12/h3-7,10-11H,2,8-9H2,1H3,(H,20,22)
• InChI Key： ARQYGWGHXVZNKL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCN(CC)C(=O)C2=C1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 328.12232057g/mol
• Monoisotopic Mass: 328.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 444.8±45.0 °C(Predicted)
• pka: 12.11±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluorobenzamide

Research Brief on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluorobenzamide (CAS: 922001-45-4)

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluorobenzamide (CAS: 922001-45-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzoxazepin scaffold and fluorobenzamide moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a candidate for further drug development.

The synthesis of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluorobenzamide involves a multi-step process that includes the construction of the benzoxazepin core followed by the introduction of the 3-fluorobenzamide group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. The compound's structural features, such as the ethyl group at the 4-position and the fluorine atom on the benzamide ring, are critical for its bioactivity and stability.

In vitro and in vivo studies have demonstrated that N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluorobenzamide exhibits potent inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively inhibit kinases such as PI3K and mTOR, which are key regulators of cell growth and survival. These findings suggest its potential utility in treating cancers and inflammatory diseases. Additionally, the compound's ability to cross the blood-brain barrier has sparked interest in its application for neurological disorders.

Recent research has also focused on the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have revealed that the fluorobenzamide group enhances binding affinity to target proteins, while the benzoxazepin core contributes to the compound's metabolic stability. Computational modeling and X-ray crystallography have provided insights into the compound's binding mode, facilitating the design of derivatives with improved efficacy and reduced off-target effects.

Despite its promising profile, challenges remain in the development of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluorobenzamide as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential toxicity need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluorobenzamide represents a promising scaffold for drug discovery, with applications spanning oncology, inflammation, and neurology. Continued research into its biological activities and synthetic optimization will be crucial for realizing its therapeutic potential. This brief highlights the latest advancements and underscores the importance of this compound in the evolving landscape of chemical biology and medicinal chemistry.